Cas no 2757083-15-9 ((S)-2-(5-Fluoropyridin-2-yl)-4-isopropyl-4,5-dihydrooxazole)
(S)-2-(5-Fluoropyridin-2-yl)-4-isopropyl-4,5-dihydrooxazole Chemical and Physical Properties
Names and Identifiers
-
- 5-fluoro-2-[(4S)-4-isopropyl-4,5-dihydro-1,3-oxazol-2-yl]pyridine
- (4S)-2-(5-fluoropyridin-2-yl)-4-propan-2-yl-4,5-dihydro-1,3-oxazole
- 2757083-15-9
- BS-48770
- F74867
- (S)-2-(5-Fluoropyridin-2-yl)-4-isopropyl-4,5-dihydrooxazole
-
- Inchi: 1S/C11H13FN2O/c1-7(2)10-6-15-11(14-10)9-4-3-8(12)5-13-9/h3-5,7,10H,6H2,1-2H3/t10-/m1/s1
- InChI Key: WDYXEXPXLJSQFV-SNVBAGLBSA-N
- SMILES: N1[C@@H](C(C)C)COC=1C1=CC=C(F)C=N1
Computed Properties
- Exact Mass: 208.10119120g/mol
- Monoisotopic Mass: 208.10119120g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 34.5Ų
(S)-2-(5-Fluoropyridin-2-yl)-4-isopropyl-4,5-dihydrooxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A1493882-100mg |
(S)-2-(5-Fluoropyridin-2-yl)-4-isopropyl-4,5-dihydrooxazole |
2757083-15-9 | 97% 99%ee | 100mg |
$142.0 | 2025-02-26 | |
| Ambeed | A1493882-250mg |
(S)-2-(5-Fluoropyridin-2-yl)-4-isopropyl-4,5-dihydrooxazole |
2757083-15-9 | 97% 99%ee | 250mg |
$241.0 | 2025-02-26 | |
| Ambeed | A1493882-1g |
(S)-2-(5-Fluoropyridin-2-yl)-4-isopropyl-4,5-dihydrooxazole |
2757083-15-9 | 97% 99%ee | 1g |
$692.0 | 2025-02-26 | |
| eNovation Chemicals LLC | Y1246826-250mg |
(S)-2-(5-Fluoropyridin-2-yl)-4-isopropyl-4,5-dihydrooxazole |
2757083-15-9 | 97% | 250mg |
$240 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1246826-1g |
(S)-2-(5-Fluoropyridin-2-yl)-4-isopropyl-4,5-dihydrooxazole |
2757083-15-9 | 97% | 1g |
$640 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1246826-1g |
(S)-2-(5-Fluoropyridin-2-yl)-4-isopropyl-4,5-dihydrooxazole |
2757083-15-9 | 97% | 1g |
$705 | 2025-02-27 | |
| eNovation Chemicals LLC | Y1246826-250mg |
(S)-2-(5-Fluoropyridin-2-yl)-4-isopropyl-4,5-dihydrooxazole |
2757083-15-9 | 97% | 250mg |
$265 | 2025-02-27 | |
| eNovation Chemicals LLC | Y1246826-250mg |
(S)-2-(5-Fluoropyridin-2-yl)-4-isopropyl-4,5-dihydrooxazole |
2757083-15-9 | 97% | 250mg |
$265 | 2025-02-28 | |
| eNovation Chemicals LLC | Y1246826-1g |
(S)-2-(5-Fluoropyridin-2-yl)-4-isopropyl-4,5-dihydrooxazole |
2757083-15-9 | 97% | 1g |
$705 | 2025-02-28 | |
| Aaron | AR01XCEX-100mg |
(S)-2-(5-Fluoropyridin-2-yl)-4-isopropyl-4,5-dihydrooxazole |
2757083-15-9 | 97% | 100mg |
$135.00 | 2023-12-14 |
(S)-2-(5-Fluoropyridin-2-yl)-4-isopropyl-4,5-dihydrooxazole Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on (S)-2-(5-Fluoropyridin-2-yl)-4-isopropyl-4,5-dihydrooxazole
Compound Introduction: (S)-2-(5-Fluoropyridin-2-yl)-4-isopropyl-4,5-dihydrooxazole (CAS No. 2757083-15-9)
Chemical entities play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. One such compound, (S)-2-(5-Fluoropyridin-2-yl)-4-isopropyl-4,5-dihydrooxazole, identified by its CAS number 2757083-15-9, has garnered significant attention due to its unique structural and pharmacological properties. This compound belongs to the oxazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential applications in medicinal chemistry.
The molecular structure of (S)-2-(5-Fluoropyridin-2-yl)-4-isopropyl-4,5-dihydrooxazole comprises a central oxazole ring substituted with various functional groups. The presence of a 5-fluoropyridin-2-yl moiety introduces a fluorine atom into the pyridine ring, which is known to enhance metabolic stability and binding affinity. Additionally, the 4-isopropyl group contributes to the steric profile of the molecule, influencing its interactions with biological targets. This specific arrangement of substituents makes the compound a promising candidate for further investigation in drug discovery.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The oxazole scaffold has been particularly explored for its potential in modulating enzyme activity and receptor binding. For instance, studies have demonstrated that oxazole derivatives exhibit inhibitory effects on kinases and other enzymes involved in cancer progression. The compound (S)-2-(5-Fluoropyridin-2-yl)-4-isopropyl-4,5-dihydrooxazole is no exception and has been investigated for its potential role in disrupting aberrant signaling pathways associated with malignancies.
The stereochemistry of this compound, specifically the (S) configuration at the chiral center, is crucial for its pharmacological activity. Chiral drugs often exhibit different pharmacokinetic and pharmacodynamic profiles depending on their stereochemical orientation. The (S) enantiomer of (S)-2-(5-Fluoropyridin-2-yl)-4-isopropyl-4,5-dihydrooxazole has shown promising results in preclinical studies, suggesting its potential as a lead compound for further development. Researchers have leveraged advanced computational methods to predict the binding modes of this compound with target proteins, providing insights into its mechanism of action.
Moreover, the incorporation of a fluorine atom into the pyridine ring enhances the lipophilicity and metabolic stability of the molecule. Fluorinated aromatic compounds are frequently employed in drug design due to their ability to improve pharmacokinetic properties without significantly altering biological activity. This feature makes (S)-2-(5-Fluoropyridin-2-yl)-4-isopropyl-4,5-dihydrooxazole an attractive candidate for further optimization in clinical trials.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex framework efficiently. The use of chiral auxiliaries or catalysts ensures the accurate stereochemical outcome at the chiral center, which is critical for maintaining biological activity.
In conclusion, (S)-2-(5-Fluoropyridin-2-yl)-4-isopropyl-4,5-dihydrooxazole (CAS No. 2757083-15-9) represents a significant advancement in medicinal chemistry due to its unique structural features and promising pharmacological properties. Its potential applications in treating various diseases make it a valuable asset in ongoing drug discovery efforts. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in developing next-generation pharmaceuticals.
2757083-15-9 ((S)-2-(5-Fluoropyridin-2-yl)-4-isopropyl-4,5-dihydrooxazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)